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Compound of Interest

Compound Name: Ophiopogonin R

Cat. No.: B12382020

Note: This guide summarizes the in vivo efficacy of Ophiopogonin D (OP-D) and Ophiopogonin
D' (OPD"), as the majority of available research focuses on these compounds. Specific in vivo
efficacy studies on Ophiopogonin R were not prominently found in the reviewed literature.

Quantitative Data Summary

The in vivo efficacy of Ophiopogonin D and D' has been evaluated in various animal models,
demonstrating potential therapeutic benefits in oncology and nephrology. The data from these
studies are summarized below for comparative analysis.

Table 1: In Vivo Efficacy of Ophiopogonin D' in a
Prostate Cancer Xenograft Model
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Animal Treatment Key Percentage
Compound Dosage . T o
Model Duration Findings Inhibition
_ Not
Nude mice o
) ) ) 2.5 statistically
Ophiopogoni with PC3 24 days (5 o
mg/kg/day significant 24.4%
n D' xenograft ) days/week) o
(i.p.) reduction in
tumors _
tumor weight
Nude mice o
) ) ) 5.0 Significant
Ophiopogoni with PC3 24 days (5
mg/kg/day tumor growth 79.8%
nD' xenograft ] days/week) o
(i.p.) inhibition
tumors

Data extracted from a study on the in vivo effects of OPD' in nude mice bearing PC3 xenograft

tumors.[1]

Table 2: In Vivo Efficacy of Ophiopogonin D in a Diabetic
Nephropathy Rat Model
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Key Biochemical

. Parameters
Compound Animal Model Dosage
(Compared to DN
model group)
) ) ) Streptozotocin- | Serum Creatinine, |
Ophiopogonin D (High _ _ - _
Dose) induced diabetic Not specified Blood Urea Nitrogen,
ose
nephropathy rats 1 Serum Albumin
] ) Streptozotocin- | Serum Creatinine, |
Ophiopogonin D ) ) ) - )
] induced diabetic Not specified Blood Urea Nitrogen,
(Medium Dose) )
nephropathy rats 1 Serum Albumin

] ] ) Streptozotocin- )
Ophiopogonin D (High ) ) » | Fasting Blood
induced diabetic Not specified
Dose) Glucose, | HbAlc
nephropathy rats

Streptozotocin-

Ophiopogonin D _ _ _ N
induced diabetic Not specified | HbAlc

(Medium Dose)
nephropathy rats

Data from a study investigating the protective effect of OP-D in a streptozotocin-induced
diabetic nephropathy rat model.[2][3]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below
are the protocols for the key in vivo experiments cited in this guide.

Prostate Cancer Xenograft Model in Nude Mice

e Animal Model: Male nude mice are used for the establishment of the PC3 xenograft tumor
model.[1]

e Cell Line: Human prostate cancer cell line PC3 is utilized for tumor induction.

e Tumor Induction: PC3 cells are subcutaneously injected into the flanks of the mice. Tumor
growth is monitored regularly.
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Treatment Groups: Mice are randomly assigned to different treatment groups, typically
including a vehicle control group and groups receiving different doses of Ophiopogonin D'.

Drug Administration: Ophiopogonin D' is administered via intraperitoneal (i.p.) injection. In
one study, doses of 2.5 and 5.0 mg/kg of body weight were given daily for 5 days a week
over a period of 24 days.[1]

Efficacy Evaluation: Tumor volume is measured at regular intervals throughout the study. At
the end of the study, tumors are excised, photographed, and weighed. Body weight of the
mice is also monitored to assess toxicity.[1]

Statistical Analysis: Statistical tests are employed to determine the significance of the
observed differences in tumor growth between the treatment and control groups.

Streptozotocin-iInduced Diabetic Nephropathy in Rats

e Animal Model: Male Sprague Dawley rats are commonly used.[2]

Induction of Diabetes: Diabetes is induced by a single intraperitoneal injection of
streptozotocin (STZ). The development of diabetes is confirmed by measuring blood glucose
levels.

Treatment Groups: Diabetic rats are divided into several groups: a diabetic nephropathy
(DN) model group, positive control group (e.g., receiving Gliclazide), and groups treated with
different doses of Ophiopogonin D (low, medium, and high).[2]

Drug Administration: Ophiopogonin D is administered to the treatment groups. The route and
frequency of administration should be clearly defined.

Assessment of Renal Function: At the end of the treatment period, various parameters are
assessed to evaluate renal function. This includes measuring serum levels of creatinine,
blood urea nitrogen, and albumin.[2][3]

Glycemic Control Assessment: Fasting blood glucose (FBG) and glycosylated hemoglobin
(HbALlc) levels are measured to assess the effect of the treatment on hyperglycemia.[2]
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» Histopathological Analysis: Kidney tissues are collected for histopathological examination to

observe any structural changes.

e Analysis of Inflammatory and Oxidative Stress Markers: The expression of inflammatory
markers (e.g., IL-6, TNF-a, NF-kB) and markers of oxidative stress are measured in kidney

tissue.[2]

Signaling Pathways and Experimental Workflows

The therapeutic effects of Ophiopogonins are mediated through the modulation of various
signaling pathways. The following diagrams illustrate these mechanisms and the experimental

workflows.

Ophiopogonin D' Anti-Tumor Experimental Workflow
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Caption: Workflow of the in vivo anti-tumor study of Ophiopogonin D'.
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Caption: Ophiopogonin D's inhibition of the NF-kB signaling pathway.

Cardioprotective Mechanism of Ophiopogonin D
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Caption: Cardioprotective signaling pathway activated by Ophiopogonin D.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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